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Compound of Interest

Compound Name: 1-Chlorohexane

Cat. No.: B165106 Get Quote

Essential Safety and Handling Guide for 1-
Chlorohexane
For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1-
Chlorohexane (CAS No. 544-10-5) in a laboratory setting. Adherence to these procedures is

essential for ensuring personal safety and minimizing environmental impact.

I. Personal Protective Equipment (PPE)
When handling 1-Chlorohexane, the following personal protective equipment is mandatory to

prevent exposure.

Table 1: Required Personal Protective Equipment for 1-Chlorohexane
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Protection Type Specific Requirements Rationale

Eye and Face Protection

Face shield and safety

glasses.[1] Must be tested and

approved under government

standards such as NIOSH

(US) or EN 166 (EU).[1]

Protects against splashes and

vapors that can cause eye

irritation.[2]

Skin Protection

Chemical-resistant gloves

(inspected prior to use).[1]

Impervious, flame-retardant,

and antistatic protective

clothing.[1]

Prevents skin contact, as 1-

Chlorohexane may be harmful

if absorbed through the skin

and can cause irritation.[2]

Respiratory Protection

Use a full-face respirator with

type ABEK (EN 14387)

respirator cartridges where risk

assessment shows it is

appropriate.[1][3]

Protects against inhalation of

vapors, which can be harmful

and cause respiratory tract

irritation.[2]

II. Quantitative Data Summary
The following table summarizes key quantitative data for 1-Chlorohexane.

Table 2: Physical and Chemical Properties of 1-Chlorohexane

Property Value

Molecular Formula C₆H₁₃Cl[1]

Molecular Weight 120.62 g/mol [1][3][4]

Boiling Point 133-134 °C[3][5][6]

Melting Point -94 °C[3][5][7]

Density 0.879 g/mL at 25 °C[3][5][8]

Flash Point 27 °C (80.6 °F) - closed cup[3]

Solubility in Water Insoluble[3][5]
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III. Handling and Storage Protocols
Strict adherence to the following procedures is necessary for the safe handling and storage of

1-Chlorohexane.

A. Engineering Controls:

Handle 1-Chlorohexane in a well-ventilated area, preferably in a chemical fume hood.

Use explosion-proof electrical, ventilating, and lighting equipment.[9][10]

All equipment used when handling the product must be grounded to prevent the buildup of

electrostatic charge.[4][9][10]

B. Safe Handling Practices:

Preparation: Before handling, ensure all required PPE is properly donned and inspected.

Have an emergency eyewash station and safety shower readily accessible.

Dispensing: Use non-sparking tools.[9][10] Keep the container tightly closed when not in use.

[1][9][10]

General Hygiene: Avoid inhalation of vapor or mist.[1] Do not eat, drink, or smoke in the work

area. Wash hands thoroughly after handling.[1]

C. Storage:

Store in a cool, dry, and well-ventilated place.[1][2][10]

Keep the container tightly closed and sealed.[1][9][10]

Store below +30°C.[5][6][9]

Keep away from sources of ignition such as heat, sparks, and open flames.[1][9][10]

1-Chlorohexane is incompatible with strong oxidizing agents and strong bases.[5][8]

IV. Spill and Emergency Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b165106?utm_src=pdf-body
https://www.benchchem.com/product/b165106?utm_src=pdf-body
https://www.merckmillipore.com/FR/en/product/1-Chlorohexane,MDA_CHEM-818497
https://www.guidechem.com/msds/544-10-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chlorohexane
https://www.merckmillipore.com/FR/en/product/1-Chlorohexane,MDA_CHEM-818497
https://www.guidechem.com/msds/544-10-5.html
https://www.merckmillipore.com/FR/en/product/1-Chlorohexane,MDA_CHEM-818497
https://www.guidechem.com/msds/544-10-5.html
https://www.cdhfinechemical.com/images/product/msds/37_1658135439_1-ChloroHexane-CASNO-544-10-5-MSDS.pdf
https://www.merckmillipore.com/FR/en/product/1-Chlorohexane,MDA_CHEM-818497
https://www.guidechem.com/msds/544-10-5.html
https://www.cdhfinechemical.com/images/product/msds/37_1658135439_1-ChloroHexane-CASNO-544-10-5-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1658135439_1-ChloroHexane-CASNO-544-10-5-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1658135439_1-ChloroHexane-CASNO-544-10-5-MSDS.pdf
https://dept.harpercollege.edu/chemistry/msds/Chlorohexane%201-.pdf
https://www.guidechem.com/msds/544-10-5.html
https://www.cdhfinechemical.com/images/product/msds/37_1658135439_1-ChloroHexane-CASNO-544-10-5-MSDS.pdf
https://www.merckmillipore.com/FR/en/product/1-Chlorohexane,MDA_CHEM-818497
https://www.guidechem.com/msds/544-10-5.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4853798.htm
https://www.nbinno.com/?news/gp-1-chlorohexane-comprehensive-overview-and-applications
https://www.merckmillipore.com/FR/en/product/1-Chlorohexane,MDA_CHEM-818497
https://www.cdhfinechemical.com/images/product/msds/37_1658135439_1-ChloroHexane-CASNO-544-10-5-MSDS.pdf
https://www.merckmillipore.com/FR/en/product/1-Chlorohexane,MDA_CHEM-818497
https://www.guidechem.com/msds/544-10-5.html
https://www.benchchem.com/product/b165106?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4853798.htm
https://www.nbinno.com/article/other-organic-chemicals/chemistry-properties-reactivity-1-chlorohexane-jl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the event of a spill or exposure, follow these steps immediately.

A. Spill Response:

Evacuate and Isolate: Immediately evacuate the area and isolate the spill.

Control Ignition Sources: Remove all sources of ignition.[2][4]

Containment: Prevent the spill from entering drains.[1][2] Contain the spillage using non-

combustible absorbent materials like sand, earth, or vermiculite.[2]

Collection: Collect the absorbed material using clean, non-sparking tools and place it in a

suitable, closed container for disposal.[4][11]

B. First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration and consult

a physician.[1][2]

Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty

of water. Consult a physician.[1][2][10]

Eye Contact: Flush eyes with water as a precaution and consult a physician.[1][2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician. Never

give anything by mouth to an unconscious person.[1][2]

V. Disposal Plan
Proper disposal of 1-Chlorohexane and its contaminated materials is crucial.

Waste Collection: Collect surplus and non-recyclable solutions in a designated, labeled

container. As a halogenated organic compound, it should be collected in a container

specifically for halogenated waste (often designated as container B).[9]

Disposal Method: Offer the waste to a licensed professional waste disposal company.[1] The

material may be burned in a chemical incinerator equipped with an afterburner and scrubber.

[1][2]
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Contaminated Packaging: Dispose of contaminated packaging as unused product in the

same manner as the chemical itself.[1][2]

VI. Workflow for Handling 1-Chlorohexane
The following diagram illustrates the standard operating procedure for working with 1-
Chlorohexane.
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Caption: Workflow for the safe handling of 1-Chlorohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b165106?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

